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Compound of Interest

Compound Name: Butyl 4-nitrobenzoate

Cat. No.: B092488

An In-depth Technical Guide to Butyl 4-
nitrobenzoate

This technical guide provides a comprehensive overview of Butyl 4-nitrobenzoate, including
its molecular structure, chemical properties, synthesis, and safety information. This document
is intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Chemical Identity and Properties

Butyl 4-nitrobenzoate is a chemical compound with the molecular formula C11H13NOA4.[1][2]
[3] It is also known by other names such as n-Butyl p-nitrobenzoate and 4-Nitrobenzoic acid
butyl ester.[3][4] The compound is registered under the CAS Number 120-48-9.[1][2][3]

Table 1: Physicochemical Properties of Butyl 4-nitrobenzoate
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Property Value Source(s)
Molecular Formula C11H13NO4 [1112][3]
Molecular Weight 223.22 g/mol [1][3]
IUPAC Name Butyl 4-nitrobenzoate [31[4]

CAS Number 120-48-9 [1][2][3]
Appearance Needle-like crystals [1]

Melting Point 35-39 °C [1112]
Boiling Point 160 °C at 8 mmHg [11[2]

Soluble in ethyl ether and
Solubility benzene; soluble in hot [1]

ethanol.

Molecular Structure

The molecular structure of Butyl 4-nitrobenzoate consists of a butyl ester of 4-nitrobenzoic
acid. The structure is characterized by a benzene ring substituted with a nitro group and a butyl
ester group at the para position.

Caption: Molecular structure of Butyl 4-nitrobenzoate.

Synthesis of Butyl 4-nitrobenzoate

A common method for the synthesis of Butyl 4-nitrobenzoate is through the Fischer
esterification of 4-nitrobenzoic acid with n-butanol, using a strong acid as a catalyst.

Experimental Protocol: Esterification of 4-Nitrobenzoic Acid
This protocol is adapted from a known synthesis method for n-butyl p-nitrobenzoate.[5]
Materials:

« 4-Nitrobenzoic acid (1 mol, 167 g)
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n-Butanol (0.99 mol, 73.3 g)

Concentrated sulfuric acid (1.9 g)

Sodium carbonate aqueous solution

Esterification reactor with a reflux condenser and a water separator

Procedure:

 To the esterification reactor, add 167 g of p-nitrobenzoic acid and 73.3 g of n-butanol.[5]
» With stirring, slowly add 1.9 g of concentrated sulfuric acid to the mixture.[5]

o Heat the mixture to reflux at a temperature of 120 + 1 °C.[5]

e Maintain the reaction at this temperature for 12 hours, continuously removing the water
formed during the reaction. The temperature may rise to 128 + 1 °C as the reaction
proceeds. A total of approximately 17.8 g of water should be collected.[5]

 After the reaction is complete, cool the mixture to 35 £ 1 °C.[5]

» Neutralize the reaction mixture with a sodium carbonate aqueous solution to a pH of 7.5 +
0.1.[5]

o Allow the layers to separate. The lower organic layer contains the n-butyl p-nitrobenzoate.[5]

e The resulting product can be further purified if necessary. The reported yield is approximately
99.1% with a purity of 99.26% as determined by HPLC.[5]

Figure 2: Synthesis Workflow
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Caption: Workflow for the synthesis of Butyl 4-nitrobenzoate.

Applications in Research and Development

Butyl 4-nitrobenzoate serves as a valuable intermediate in organic synthesis. The nitro group
can be readily reduced to an amine, providing a pathway to a variety of other compounds. For
instance, the reduction of Butyl 4-nitrobenzoate would yield Butyl 4-aminobenzoate (a
precursor to some local anesthetics). The ester group can also be hydrolyzed or transesterified.
These chemical handles make it a versatile building block for the synthesis of more complex
molecules, which may have applications in materials science and the development of new
pharmaceutical agents.

Safety Information

GHS Pictograms:

e GHSO07 (Exclamation mark)[6]

Signal Word:

e Warning[6]

Hazard Statements:

e H302: Harmful if swallowed[6]

Precautionary Statements:

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

¢ P330: Rinse mouth.

o P501: Dispose of contents/container to an approved waste disposal plant.[6]
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It is recommended to handle Butyl 4-nitrobenzoate in a well-ventilated area and to use
appropriate personal protective equipment (PPE), including gloves and safety glasses. For
detailed safety information, refer to the Material Safety Data Sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b092488?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

